1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15-Hentriacontafluoropentadecane

• IUPAC Name: 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15-hentriacontafluoropentadecane
• InChI: InChI=1S/C15HF31/c16-1(17)2(18,19)3(20,21)4(22,23)5(24,25)6(26,27)7(28,29)8(30,31)9(32,33)10(34,35)11(36,37)12(38,39)13(40,41)14(42,43)15(44,45)46/h1H
• InChI Key: PDDRBYZLZVCYKG-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
• Molecular Formula: C15HF31
• DSSTOX Substance ID: DTXSID50616670
• Molecular Weight: 770.12 g/mol
• CAS No.: 66826-88-8

Description

Chemical Identity and Structure 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15-Hentriacontafluoropentadecane (CAS RN: 30046-31-2) is a fully fluorinated alkane with the molecular formula C₁₅H₂F₃₁. The compound features a linear pentadecane backbone where all hydrogen atoms except two are replaced by fluorine, resulting in exceptional chemical inertness and thermal stability. Its perfluorinated structure contributes to non-polar behavior, low surface energy, and resistance to degradation .

Mechanism of Action

Biological Activity

1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15-Hentriacontafluoropentadecane is a highly fluorinated compound belonging to the class of per- and polyfluoroalkyl substances (PFAS). This compound is characterized by its extensive fluorination which contributes to its unique chemical properties and biological interactions.

• Molecular Formula : C15F31
• Molecular Weight : 525.22 g/mol
• Structure : The compound features a long carbon chain with multiple fluorinated groups that confer stability and resistance to degradation.

Toxicological Profile

Research indicates that PFAS compounds exhibit a range of biological activities that can affect human health and the environment. Key findings include:

• Endocrine Disruption : PFAS have been linked to endocrine disruption in various studies. They can interfere with hormone signaling pathways which may lead to reproductive and developmental issues .
• Immunotoxicity : Exposure to PFAS has been associated with altered immune responses. Studies show that these compounds can reduce vaccine efficacy and increase susceptibility to infections .
• Carcinogenic Potential : Some PFAS are classified as potential carcinogens. Epidemiological studies suggest a correlation between PFAS exposure and increased risk of certain cancers such as kidney and testicular cancer .

Environmental Impact

PFAS compounds are persistent in the environment due to their strong carbon-fluorine bonds. This persistence leads to bioaccumulation in wildlife and humans:

• Bioaccumulation : Studies demonstrate that PFAS can accumulate in the food chain. Fish and other aquatic organisms show elevated levels of these substances due to contaminated water sources .
• Soil and Water Contamination : The widespread use of PFAS in industrial applications has led to significant contamination of soil and groundwater. Remediation efforts are ongoing but challenging due to the stability of these compounds .

Case Study 1: Health Effects in Populations Near Contaminated Sites

A study conducted in a community near a manufacturing plant revealed elevated levels of PFAS in drinking water sources. Health assessments indicated:

• Increased rates of thyroid disease.
• Higher cholesterol levels among residents.
• A significant correlation between PFAS exposure and liver enzyme alterations.

Case Study 2: Wildlife Studies

Research on wildlife populations exposed to PFAS in contaminated habitats showed:

• Reduced reproductive success in birds.
• Developmental abnormalities in amphibians.
• Altered behavior patterns in fish species leading to decreased survival rates.

Research Findings

Recent studies provide deeper insights into the biological activity of 1,1,1,2,...Hentriacontafluoropentadecane:

Study	Findings
EPA Review	Identified health risks associated with long-chain PFAS including potential carcinogenic effects.
ResearchGate Study	Highlighted immunotoxic effects and endocrine disruption linked to exposure.
Environmental Impact Report	Documented environmental persistence and bioaccumulation trends in aquatic ecosystems.

Comparison with Similar Compounds

Key Properties

• Molecular Weight : ~846.01 g/mol (estimated based on similar perfluorinated alkanes) .
• Physical State : Likely a liquid or low-melting solid at room temperature, analogous to other perfluorocarbons .
• Applications: Used in specialized industrial applications, including lubricants, surfactants, and materials requiring chemical resistance.

Comparison with Structurally Similar Compounds

Perfluorohexadecanoic Acid (C₁₆HF₃₁O₂)

Structural Differences :

• Contains a carboxylic acid (-COOH) group, unlike the fully saturated alkane structure of the target compound.
• Molecular formula: C₁₆HF₃₁O₂ (average mass: 814.120) .

Key Contrasts :

Property	Target Compound (C₁₅H₂F₃₁)	Perfluorohexadecanoic Acid (C₁₆HF₃₁O₂)
Functional Group	None (alkane)	Carboxylic acid (-COOH)
Polarity	Non-polar	Polar due to -COOH group
Environmental Impact	High persistence	Bioaccumulative and toxic in aquatic systems
Applications	Industrial lubricants	Surfactants, corrosion inhibitors

1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12-Pentacosafluoro-14-iodotetradecane (C₁₄F₂₅I)

Structural Differences :

• Shorter chain (tetradecane vs. pentadecane) with an iodine atom at position 13.
• Molecular formula: C₁₄F₂₅I (CAS RN: 30046-31-2) .

Key Contrasts :

Property	Target Compound (C₁₅H₂F₃₁)	C₁₄F₂₅I
Chain Length	C₁₅	C₁₄
Halogen Substitution	Fluorine-only	Fluorine + iodine
Reactivity	Inert	Iodine enables nucleophilic substitution reactions
Applications	Material science	Molecular probes, radiopharmaceuticals

Perfluoro-15-crown-5-ether (C₁₀F₂₀O₅)

Structural Differences :

• Cyclic ether structure with five oxygen atoms, unlike the linear alkane backbone.
• Molecular formula: C₁₀F₂₀O₅ (CAS RN: N/A) .

Key Contrasts :

Property	Target Compound (C₁₅H₂F₃₁)	Perfluoro-15-crown-5-ether
Structure	Linear alkane	Cyclic crown ether
Solubility	Lipophilic	Soluble in polar solvents
Applications	Lubricants	Host-guest chemistry, ion transport

Research Findings and Regulatory Considerations

Environmental Persistence

The target compound’s perfluorinated structure aligns with other POPs regulated under the Stockholm Convention, such as perfluorooctane sulfonic acid (PFOS).

Industrial Relevance

• Material Science : Used in coatings for electronics due to its dielectric properties .
• Pharmaceuticals : Structural analogs with iodine (e.g., C₁₄F₂₅I) are explored in radiopharmaceuticals for imaging .